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Compound of Interest

Compound Name: Acetyl-CoA Carboxylase-IN-1

Cat. No.: B054610 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory management.

This guide provides detailed, step-by-step procedures for the proper disposal of Acetyl-CoA
Carboxylase-IN-1, a potent acetyl-CoA carboxylase (ACC) inhibitor. Adherence to these

protocols is essential for personnel safety, environmental protection, and regulatory

compliance.

I. Compound Identification and Hazard Profile
Before handling or disposal, it is crucial to be familiar with the specific characteristics and

hazards of Acetyl-CoA Carboxylase-IN-1.
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Identifier Value

Product Name Acetyl-CoA Carboxylase-IN-1

CAS Number 179343-23-8[1][2]

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[1]

GHS Pictograms Warning[1]

Storage

Store locked up in a well-ventilated place. Keep

container tightly closed.[1] Recommended

storage at -80°C for 6 months or -20°C for 1

month for stock solutions.[2]

II. Personal Protective Equipment (PPE) and Safety
Precautions
Prior to initiating any disposal procedures, ensure that all recommended personal protective

equipment is worn and safety measures are in place.

Engineering Controls: Work in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust or vapors.[1][3] An accessible safety shower and eye wash

station should be nearby.[1]

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use appropriate chemical-resistant gloves.[1]

Skin and Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin

contact.[1]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[1]

III. Step-by-Step Disposal Protocol
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The proper disposal of Acetyl-CoA Carboxylase-IN-1, as with most laboratory chemicals,

involves a systematic approach of identification, segregation, and transfer to a licensed waste

disposal service. Direct disposal into the sanitary sewer or regular trash is strictly prohibited

unless the material has been appropriately treated and neutralized, and local regulations permit

it.[4][5][6]

Step 1: Identification and Classification

Identify the waste as "Hazardous Chemical Waste" due to its toxicological properties.[5]

This includes the pure compound, solutions containing the inhibitor, and any materials

grossly contaminated with it (e.g., pipette tips, contaminated labware).[5]

Step 2: Waste Segregation

Segregate waste containing Acetyl-CoA Carboxylase-IN-1 from other waste streams.[7]

Do not mix with incompatible materials.[5]

Solutions of the inhibitor in organic solvents should be collected in a designated "Organic

Solvent Waste" container.[4]

Aqueous solutions should be collected in a designated "Aqueous Waste" container.

Step 3: Containerization and Labeling

Use a suitable, leak-proof, and compatible container for waste collection.[5] The container

must have a secure lid and be kept closed except when adding waste.[5]

Clearly label the waste container with the words "Hazardous Waste".[3][5]

The label must include the full chemical name, "Acetyl-CoA Carboxylase-IN-1," and its

CAS number (179343-23-8).[5] List all constituents of the waste solution, including solvents

and their approximate concentrations.

Step 4: On-site Storage
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Store the sealed and labeled waste container in a designated, secure, and well-ventilated

area away from general laboratory traffic.[7]

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.[5]

Step 5: Professional Disposal

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified professional waste disposal service.[7] Your institution's Environmental Health and

Safety (EHS) department will typically manage this process.[5]

Follow all institutional and local regulations for the final disposal of the waste.[1]

IV. Decontamination and Spill Management
Decontamination of Labware:

For glassware that is not heavily contaminated, triple-rinse with a suitable solvent (e.g.,

ethanol or acetone) capable of dissolving the compound.[5] Collect the rinsate as hazardous

waste.[5] After decontamination, the glassware can be washed normally.

Empty containers of the pure compound should also be triple-rinsed, with the rinsate

collected as hazardous waste.[5]

Disposable labware that is grossly contaminated should be placed in the designated

hazardous waste container.[5]

Spill Response:

Evacuate and Secure: Alert others in the area and restrict access to the spill.

Ventilate: Ensure adequate ventilation to disperse any dust or vapors.

Contain: Prevent the spill from spreading. For liquid spills, absorb with an inert, non-

combustible absorbent material like diatomite or universal binders.[1] For solid spills,

carefully sweep or vacuum the material, avoiding dust generation.[1]
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Decontaminate: Clean the spill area by scrubbing with alcohol.[1]

Collect Waste: Place all contaminated absorbent materials and cleaning supplies into a

sealed, labeled hazardous waste container for disposal.

Report: Report the spill to your laboratory supervisor and EHS department.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Acetyl-CoA
Carboxylase-IN-1.
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Caption: Disposal workflow for Acetyl-CoA Carboxylase-IN-1.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

that chemical waste is managed in a responsible and compliant manner. Always consult your

institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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